Cas no 2624131-84-4 (5,8-dioxaspiro3.5nonane-7-carboxylic acid)

• Product Name: 5,8-dioxaspiro3.5nonane-7-carboxylic acid
• CAS No: 2624131-84-4
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• MDL: MFCD33550380
• CID: 5663972
• PubChem ID: 155978237
• Update Time: 2025-11-01

5,8-dioxaspiro3.5nonane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,8-dioxaspiro[3.5]nonane-7-carboxylic acid
• 2624131-84-4
• EN300-27747438
• 5,8-dioxaspiro3.5nonane-7-carboxylic acid

• MDL： MFCD33550380
• Inchi： 1S/C8H12O4/c9-7(10)6-4-12-8(5-11-6)2-1-3-8/h6H,1-5H2,(H,9,10)
• InChI Key： GJGDEAIOFOCEPA-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)OCC21CCC2

Computed Properties

• Exact Mass: 172.07355886g/mol
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 343.2±37.0 °C(Predicted)
• pka: 3.04±0.20(Predicted)

Additional information on 5,8-dioxaspiro3.5nonane-7-carboxylic acid

Introduction to 5,8-dioxaspiro3.5nonane-7-carboxylic acid (CAS No: 2624131-84-4)

5,8-dioxaspiro3.5nonane-7-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No) 2624131-84-4, is a structurally unique heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. Its spirocyclic framework, combined with the presence of oxygen-containing functional groups, makes it a promising candidate for further exploration in drug discovery and material science applications.

The molecular structure of 5,8-dioxaspiro3.5nonane-7-carboxylic acid consists of a spirocyclic core formed by the fusion of a five-membered oxygen-containing ring with a seven-membered carbon ring. This distinctive architecture imparts unique electronic and steric properties to the compound, which are highly relevant for its potential utility in medicinal chemistry. The carboxylic acid group at the 7-position provides a site for further functionalization, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been growing interest in spirocyclic compounds due to their inherent stability and flexibility, which make them ideal scaffolds for drug development. Studies have demonstrated that spirocycles can exhibit favorable pharmacokinetic profiles, including improved solubility and reduced metabolic clearance. The oxygen atoms in 5,8-dioxaspiro3.5nonane-7-carboxylic acid contribute to hydrogen bonding capabilities, which can enhance binding affinity to biological targets.

Current research in the field of heterocyclic chemistry has highlighted the importance of spiro3.5nonane derivatives in developing novel therapeutic agents. For instance, modifications to the spirocyclic core have been shown to influence receptor binding affinity and selectivity. The presence of both oxygen and carbon rings in 5,8-dioxaspiro3.5nonane-7-carboxylic acid allows for diverse chemical modifications, making it a versatile building block for synthetic chemists.

The carboxylic acid functionality at the 7-position of 5,8-dioxaspiro3.5nonane-7-carboxylic acid offers multiple avenues for derivatization. This group can be esterified, amidated, or used to form salts, each leading to compounds with distinct properties and potential applications. For example, esters derived from this compound have shown promise as intermediates in the synthesis of protease inhibitors and other enzyme-targeting molecules.

Advances in computational chemistry have also facilitated the study of 5,8-dioxaspiro3.5nonane-7-carboxylic acid and its derivatives. Molecular modeling techniques have been employed to predict binding interactions with biological targets such as enzymes and receptors. These studies have provided valuable insights into optimizing the compound's structure for enhanced efficacy and reduced toxicity.

In addition to pharmaceutical applications, 5,8-dioxaspiro3.5nonane-7-carboxylic acid has potential uses in material science. The spirocyclic structure contributes to its rigidity while allowing for conformational flexibility, making it suitable for applications in polymers and liquid crystals. Researchers are exploring its incorporation into advanced materials that require precise control over molecular architecture.

The synthesis of 5,8-dioxaspiro3.5nonane-7-carboxylic acid represents a significant achievement in organic chemistry due to its complex framework. Traditional synthetic routes involve multi-step sequences that require careful control of reaction conditions to achieve high yields and purity. Recent methodologies have focused on catalytic approaches to streamline these processes, reducing the environmental impact while maintaining efficiency.

Future research directions for 5,8-dioxaspiro3.5nonane-7-carboxylic acid include exploring its role in developing antiviral and anticancer agents. Preliminary studies suggest that derivatives of this compound may interfere with viral replication mechanisms or inhibit key enzymes involved in cancer cell proliferation. These findings underscore the need for further investigation into its pharmacological potential.

The versatility of 5,8-dioxaspiro3.5nonane-7-carboxylic acid as a scaffold underscores its importance in modern chemical research. Its unique structural features make it an attractive candidate for innovation across multiple disciplines, from drug discovery to materials engineering. As synthetic methodologies continue to evolve, it is likely that new applications for this compound will emerge.